3-Aminopentanedioic acid
Overview
Description
3-Aminopentanedioic acid, also known as Isoglutamic acid, is a 1,5-dicarboxylic acid compound having a 3-amino substituent . It has been isolated from the extracts of the algae, Chondria armata .
Synthesis Analysis
The synthesis of 3-Aminopentanedioic acid involves enzymatic reactions. In a glass vial with a screw cap, a solution of ester in phosphate buffer is prepared. The desired enzyme is added and the mixture is stirred at room temperature under orbital shaking. The reaction is monitored at set time intervals with chiral HPLC .
Molecular Structure Analysis
The molecular formula of 3-Aminopentanedioic acid is C5H9NO4 . The molecular weight is 147.13 g/mol .
Chemical Reactions Analysis
The chemical reactions involving 3-Aminopentanedioic acid are monitored at set time intervals with chiral HPLC. The substrate conversion and the enantiomeric excess of unreacted esters are evaluated .
Physical And Chemical Properties Analysis
The melting point of 3-Aminopentanedioic acid is 233 °C (decomp), and the predicted boiling point is 329.8±32.0 °C . The predicted density is 1.409±0.06 g/cm3 . The storage temperature should be sealed in dry, room temperature .
Scientific Research Applications
Building Blocks in Research
3-Aminopentanedioic acid is used as a building block in scientific research . It is available for purchase from various suppliers, indicating its widespread use in various research applications .
Structural Modification of Natural Products
Amino acids, including 3-Aminopentanedioic acid, are used in the structural modification of natural products . They can improve the performance of these products and minimize their adverse effects . The introduction of amino acids into natural products is expected to enhance their solubility and activity .
Protein Synthesis
Amino acids are the basic units of proteins and the primary substance supporting biological life activities . They play very important roles in protein synthesis .
Metabolism
Amino acids are closely related to the activities of a living body, playing roles in metabolism .
Body Development
Amino acids play a role in body development . They are essential organic molecules in any organism .
Osmotic Pressure Stability
Amino acids contribute to osmotic pressure stability . This is crucial for maintaining the balance of fluids in biological systems .
Neurotransmission
Amino acids play a role in neurotransmission . They are involved in the transmission of signals in the nervous system .
Pharmacological Activities
Amino acids have a wide range of pharmacological activities . They have antitumor, anti-HIV, and anti-fatigue effects . They are also used to cure chronic liver diseases .
Mechanism of Action
Target of Action
3-Aminopentanedioic acid, also known as β-Glutamic acid, is a β amino acid . It is a naturally occurring amino acid and is non-essential, meaning it can be synthesized by the body
Mode of Action
The specific mode of action of 3-Aminopentanedioic acid is not clearly defined in the search results. As an amino acid, it likely participates in protein synthesis and other biochemical reactions within the body. It may also serve as a precursor for the synthesis of important compounds such as biogenic amines, plant hormones, and fluorophores .
Biochemical Pathways
It may also play a role in the synthesis of other bioactive compounds .
Pharmacokinetics
As an amino acid, it is likely to be well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .
Result of Action
It may also influence the synthesis of other bioactive compounds .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence its stability and activity .
properties
IUPAC Name |
3-aminopentanedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO4/c6-3(1-4(7)8)2-5(9)10/h3H,1-2,6H2,(H,7,8)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBJIPMIXTXKYLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CC(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30173130 | |
Record name | 3-Aminoglutaric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30173130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminopentanedioic acid | |
CAS RN |
1948-48-7 | |
Record name | 3-Aminopentanedioic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1948-48-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminoglutaric acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001948487 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1948-48-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=341646 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Aminoglutaric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30173130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-AMINOPENTANEDIOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SFG5X9C3DQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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